N-[(2-fluorophenyl)methyl]propanamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]propanamide
• InChI: InChI=1S/C10H12FNO/c1-2-10(13)12-7-8-5-3-4-6-9(8)11/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key: MOTOXAJWKRIGFH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=CC=CC=C1F
• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol

Description

N-[(2-fluorophenyl)methyl]propanamide, also known as FMA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FMA belongs to the class of amides and is primarily used in research laboratories to study its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-[(2-fluorophenyl)methyl]propanamide is not fully understood. However, it is believed that N-[(2-fluorophenyl)methyl]propanamide exerts its therapeutic effects by modulating the activity of certain neurotransmitters such as dopamine and serotonin. N-[(2-fluorophenyl)methyl]propanamide has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its analgesic and anticonvulsant properties.
Biochemical and physiological effects:
N-[(2-fluorophenyl)methyl]propanamide has been shown to exhibit a range of biochemical and physiological effects in preclinical studies. N-[(2-fluorophenyl)methyl]propanamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-[(2-fluorophenyl)methyl]propanamide has also been shown to reduce pain sensitivity in animal models of pain. In addition, N-[(2-fluorophenyl)methyl]propanamide has been shown to reduce seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[(2-fluorophenyl)methyl]propanamide in lab experiments is its high purity and stability. N-[(2-fluorophenyl)methyl]propanamide is also relatively easy to synthesize, which makes it a cost-effective compound for research purposes. However, one of the limitations of using N-[(2-fluorophenyl)methyl]propanamide in lab experiments is its low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on N-[(2-fluorophenyl)methyl]propanamide. One direction is to investigate the potential use of N-[(2-fluorophenyl)methyl]propanamide in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore the potential use of N-[(2-fluorophenyl)methyl]propanamide as a novel analgesic and anticonvulsant agent. Furthermore, the development of new synthesis methods for N-[(2-fluorophenyl)methyl]propanamide may improve its yield and purity, which may facilitate its use in future research studies.
Conclusion:
In conclusion, N-[(2-fluorophenyl)methyl]propanamide is a promising chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The synthesis of N-[(2-fluorophenyl)methyl]propanamide involves the reaction of 2-fluorobenzylamine with propanoyl chloride in the presence of a base such as triethylamine. N-[(2-fluorophenyl)methyl]propanamide has been extensively used in scientific research to study its potential therapeutic applications. N-[(2-fluorophenyl)methyl]propanamide has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties in preclinical studies. N-[(2-fluorophenyl)methyl]propanamide has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. There are several future directions for the research on N-[(2-fluorophenyl)methyl]propanamide, which may lead to the development of novel therapies for various diseases.

Synthesis Methods

The synthesis of N-[(2-fluorophenyl)methyl]propanamide involves the reaction of 2-fluorobenzylamine with propanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-[(2-fluorophenyl)methyl]propanamide. The yield of N-[(2-fluorophenyl)methyl]propanamide can be improved by optimizing the reaction conditions such as temperature, solvent, and reaction time.

Scientific Research Applications

N-[(2-fluorophenyl)methyl]propanamide has been extensively used in scientific research to study its potential therapeutic applications. N-[(2-fluorophenyl)methyl]propanamide has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties in preclinical studies. N-[(2-fluorophenyl)methyl]propanamide has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.